Cas no 62289-49-0 (4-Imidazolidinone, 5-methyl-3-(1-naphthalenyl)-2-thioxo-, (S)-)
62289-49-0 structure
Product Name:4-Imidazolidinone, 5-methyl-3-(1-naphthalenyl)-2-thioxo-, (S)-
CAS No:62289-49-0
MF:C14H12N2OS
MW:256.322881698608
CID:450701
PubChem ID:26684061
Update Time:2025-04-19
4-Imidazolidinone, 5-methyl-3-(1-naphthalenyl)-2-thioxo-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Imidazolidinone, 5-methyl-3-(1-naphthalenyl)-2-thioxo-, (S)-
- (5S)-5-methyl-3-naphthalen-1-yl-2-sulfanylideneimidazolidin-4-one
- (5S)-5-Methyl-3-(naphthalen-1-yl)-2-sulfanylideneimidazolidin-4-one
- DTXSID80650269
- 62289-49-0
-
- Inchi: 1S/C14H12N2OS/c1-9-13(17)16(14(18)15-9)12-8-4-6-10-5-2-3-7-11(10)12/h2-9H,1H3,(H,15,18)/t9-/m0/s1
- InChI Key: HRDALQKQYMUHLE-VIFPVBQESA-N
- SMILES: S=C1N[C@@H](C)C(N1C1=CC=CC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 256.06716
- Monoisotopic Mass: 256.06703418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- PSA: 32.34
4-Imidazolidinone, 5-methyl-3-(1-naphthalenyl)-2-thioxo-, (S)- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
62289-49-0 (4-Imidazolidinone, 5-methyl-3-(1-naphthalenyl)-2-thioxo-, (S)-) Related Products
- 29635-94-7(Phenylthiohydantoin-(Nepsilon-phenylthiocarbamyl)-lysine)
- 4333-19-1(Phenylthiohydantoin-alanine)
- 66703-27-3(PTH-DL-norvaline Standard)
- 21083-30-7(PHENYLTHIOHYDANTOIN ALPHA-AMINOISOBUTYRIC ACID)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent